Cas no 2639399-06-5 ((4R)-3-(benzyloxy)carbonyl-2-(2-chlorophenyl)-1,3-thiazolidine-4-carboxylic acid)

• Product Name: (4R)-3-(benzyloxy)carbonyl-2-(2-chlorophenyl)-1,3-thiazolidine-4-carboxylic acid
• CAS No: 2639399-06-5
• MF: C₁₈H₁₆ClNO₄S
• MW: 377.84194278717
• CID: 5641934
• PubChem ID: 165898002
• Update Time: 2025-10-30

(4R)-3-(benzyloxy)carbonyl-2-(2-chlorophenyl)-1,3-thiazolidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (4R)-3-[(benzyloxy)carbonyl]-2-(2-chlorophenyl)-1,3-thiazolidine-4-carboxylic acid
• EN300-27783798
• 2639399-06-5
• (4R)-3-(benzyloxy)carbonyl-2-(2-chlorophenyl)-1,3-thiazolidine-4-carboxylic acid

• Inchi： 1S/C18H16ClNO4S/c19-14-9-5-4-8-13(14)16-20(15(11-25-16)17(21)22)18(23)24-10-12-6-2-1-3-7-12/h1-9,15-16H,10-11H2,(H,21,22)/t15-,16?/m0/s1
• InChI Key： KEGTYYAIIXOSKM-VYRBHSGPSA-N
• SMILES： ClC1C=CC=CC=1C1N(C(=O)OCC2C=CC=CC=2)[C@H](C(=O)O)CS1

Computed Properties

• Exact Mass: 377.0488569g/mol
• Monoisotopic Mass: 377.0488569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 92.1Ų

Additional information on (4R)-3-(benzyloxy)carbonyl-2-(2-chlorophenyl)-1,3-thiazolidine-4-carboxylic acid

Comprehensive Overview of (4R)-3-(benzyloxy)carbonyl-2-(2-chlorophenyl)-1,3-thiazolidine-4-carboxylic acid (CAS No. 2639399-06-5)

The compound (4R)-3-(benzyloxy)carbonyl-2-(2-chlorophenyl)-1,3-thiazolidine-4-carboxylic acid (CAS No. 2639399-06-5) is a chiral thiazolidine derivative with significant potential in pharmaceutical and chemical research. Its unique structure, featuring a benzyloxy carbonyl group and a 2-chlorophenyl substituent, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its role in drug discovery, particularly in the development of enzyme inhibitors and antimicrobial agents.

One of the most searched questions related to this compound is: "What are the applications of (4R)-3-(benzyloxy)carbonyl-2-(2-chlorophenyl)-1,3-thiazolidine-4-carboxylic acid in drug development?" The answer lies in its stereochemistry and functional groups, which allow it to interact selectively with biological targets. For instance, the thiazolidine ring is a common motif in antibiotics and antivirals, while the carboxylic acid moiety enhances solubility and binding affinity. This combination makes CAS No. 2639399-06-5 a promising candidate for optimizing pharmacokinetic properties in lead compounds.

Another trending topic in the scientific community is the use of chiral building blocks like this compound for asymmetric synthesis. The (4R) configuration ensures high enantioselectivity, which is critical for producing optically active pharmaceuticals. Searches for "chiral thiazolidine derivatives" or "CAS 2639399-06-5 synthesis" reflect the growing demand for enantiopure intermediates in green chemistry and sustainable drug manufacturing.

From a technical perspective, the stability and reactivity of (4R)-3-(benzyloxy)carbonyl-2-(2-chlorophenyl)-1,3-thiazolidine-4-carboxylic acid under various conditions are frequently studied. Analytical techniques such as HPLC, NMR, and X-ray crystallography are employed to characterize its purity and stereochemical integrity. These studies are essential for ensuring reproducibility in industrial-scale production, a key concern for manufacturers and researchers alike.

In summary, CAS No. 2639399-06-5 represents a versatile and scientifically intriguing compound with broad applications in medicinal chemistry. Its relevance to current research trends, such as chiral synthesis and drug design, ensures continued interest and exploration in academic and industrial settings.